4-butoxy-3-ethoxy-5-iodobenzoic acid
Overview
Description
4-butoxy-3-ethoxy-5-iodobenzoic acid is a useful research compound. Its molecular formula is C13H17IO4 and its molecular weight is 364.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.01716 g/mol and the complexity rating of the compound is 259. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Organic Chemistry Applications
Research demonstrates the utility of iodobenzoic acid derivatives in synthetic chemistry, particularly in iodocyclization reactions and cross-coupling processes. For instance, iodocyclization of ethoxyethyl ethers to alkynes has been shown to be an effective synthesis route for 3-iodobenzo[b]furans, offering a broad application in synthesizing aryl-, vinylic-, and alkyl-substituted alkynes with good to excellent yields. This methodology indicates potential pathways for derivatives of 4-butoxy-3-ethoxy-5-iodobenzoic acid in synthesizing complex organic molecules (Okitsu et al., 2008).
Medicinal Chemistry and Biological Studies
While direct studies on this compound's biological applications are not found, research on similar iodobenzoic acid derivatives highlights their potential in medicinal chemistry. For example, iodobenzene derivatives have been studied for their radiosensitizing properties in cancer treatment, showcasing the role of iodinated compounds in enhancing the effectiveness of radiation therapy (Gupta et al., 1985).
Material Science and Liquid Crystal Research
Compounds structurally related to this compound have found applications in materials science, particularly in the field of liquid crystals. The study of 4-alkoxybenzoic acids, for instance, reveals insights into their phase behavior and potential use in designing new liquid crystalline materials. Research on 4-alkoxybenzoic acid derivatives demonstrates their role in inducing liquid crystallinity and exploring hydrogen bonding's impact on their phase behavior (Martinez-Felipe & Imrie, 2015).
Antioxidant Properties
The antioxidant activity of benzoic acid derivatives, including potential studies on this compound, is a significant area of interest. While direct studies are not available, the general field of antioxidant research highlights methods for determining antioxidant activity and the potential for such compounds to act as antioxidants. Analytical methods for assessing antioxidant activity offer a framework for future studies on this compound and its derivatives (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
4-butoxy-3-ethoxy-5-iodobenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17IO4/c1-3-5-6-18-12-10(14)7-9(13(15)16)8-11(12)17-4-2/h7-8H,3-6H2,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COXJAYMYGURUMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1I)C(=O)O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17IO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.